Cas no 1311315-48-6 (5-bromopyridine-2-sulfonyl fluoride)

• Product Name: 5-bromopyridine-2-sulfonyl fluoride
• CAS No: 1311315-48-6
• MF: C₅H₃BrFNO₂S
• MW: 240.050222635269
• CID: 4587677
• Update Time: 2025-07-18

5-bromopyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromopyridine-2-sulfonyl fluoride

• Inchi： 1S/C5H3BrFNO2S/c6-4-1-2-5(8-3-4)11(7,9)10/h1-3H
• InChI Key： BPJYQWDSPWLLNO-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC=C(Br)C=C1

Additional information on 5-bromopyridine-2-sulfonyl fluoride

Comprehensive Guide to 5-Bromopyridine-2-sulfonyl fluoride (CAS No. 1311315-48-6): Properties, Applications, and Industry Insights

5-Bromopyridine-2-sulfonyl fluoride (CAS No. 1311315-48-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonyl fluoride derivative features a pyridine ring substituted with a bromine atom at the 5-position and a sulfonyl fluoride group at the 2-position, making it a versatile intermediate for cross-coupling reactions and click chemistry applications. Its unique structure enables selective modifications, aligning with the growing demand for high-value building blocks in drug discovery pipelines.

Recent trends in AI-driven molecular design and fragment-based drug discovery have amplified interest in compounds like 5-bromopyridine-2-sulfonyl fluoride. Researchers frequently search for "sulfonyl fluorides in medicinal chemistry" or "pyridine derivatives for Suzuki coupling," reflecting its relevance in targeted protein degradation (PROTACs) and covalent inhibitor development. The compound’s electrophilic reactivity also positions it as a key player in chemical biology probes, addressing challenges in enzyme inhibition studies and bioconjugation techniques.

From a synthetic perspective, 1311315-48-6 serves as a precursor for palladium-catalyzed cross-coupling reactions, including Buchwald-Hartwig amination and Sonogashira reactions. Its halogenated pyridine core allows for sequential functionalization, a feature highly valued in parallel synthesis and combinatorial chemistry. Industry reports highlight its utility in developing kinase inhibitors and antiviral agents, particularly amid rising demand for broad-spectrum therapeutics post-pandemic.

Environmental and regulatory considerations further shape the discourse around 5-bromopyridine-2-sulfonyl fluoride. With increasing focus on green chemistry, researchers explore solvent-free modifications and catalytic recycling methods to enhance its sustainability profile. Analytical techniques such as HPLC-MS and 19F-NMR are commonly employed to monitor its stability and purity, addressing FAQs like "how to characterize sulfonyl fluorides" or "storage conditions for halogenated pyridines."

In material science, this compound contributes to advanced polymer coatings and electronic materials, leveraging its ability to form sulfonate esters under mild conditions. Patent analyses reveal its inclusion in OLED precursors and lithium-ion battery additives, aligning with global shifts toward renewable energy technologies. Such multidisciplinary applications underscore its role beyond traditional organic synthesis.

To optimize handling, technical literature emphasizes protocols for moisture-sensitive reactions involving 1311315-48-6, given the hydrolytic susceptibility of the sulfonyl fluoride moiety. Best practices include inert atmosphere techniques and Schlenk line operations—topics frequently queried in research forums. Commercial suppliers often provide certificates of analysis (CoA) with detailed spectroscopic data, ensuring reproducibility for critical applications.

Emerging studies investigate the compound’s potential in bioorthogonal chemistry, particularly for live-cell imaging and proteome profiling. This aligns with Nobel Prize-winning click chemistry methodologies, where its fluorosulfate group enables selective labeling of biomolecules. Such innovations drive searches for "next-gen bioconjugation tools" and "non-antibody affinity reagents," marking 5-bromopyridine-2-sulfonyl fluoride as a frontier reagent in precision medicine.

In summary, CAS 1311315-48-6 exemplifies the convergence of structural versatility and functional diversity in modern chemistry. Its integration into high-throughput screening libraries and catalytic systems reflects broader industry priorities, from cost-efficient synthesis to IP-protected intermediates. As computational chemistry tools evolve, this compound’s role in de novo molecular design is poised to expand, answering persistent challenges in small-molecule drug development.